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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

Introduction

Epichlorohydrin is a significant industrial chemical primarily used in the production of epoxy

resins, synthetic glycerin, and elastomers.[1] Due to its potential migration from materials into

water supplies and its classification as a probable human carcinogen (Group B2) by the United

States Environmental Protection Agency (EPA), regulatory bodies have set strict limits on its

concentration in drinking water.[1][2][3] Accurate quantification of epichlorohydrin at trace levels

is crucial for monitoring and compliance.

Epichlorohydrin-d5 (C₃D₅ClO), the deuterated form of epichlorohydrin, serves as an ideal

internal standard for analytical methods such as gas chromatography-mass spectrometry (GC-

MS).[4][5][6] Its use corrects for variations in sample preparation and instrument response,

enabling robust and precise quantification. This document provides detailed protocols for the

preparation of Epichlorohydrin-d5 primary stock, intermediate, and working standard

solutions for research and quality control applications.

Quantitative Data Summary

The key physicochemical properties, recommended solution parameters, and storage

conditions for Epichlorohydrin-d5 are summarized in the tables below.

Table 1: Physicochemical Properties of (±)-Epichlorohydrin-d5
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Parameter Value/Information Source(s)

Chemical Name

2-

[chloro(dideuterio)methyl]-2,3,3

-trideuteriooxirane

[6]

Synonyms
3-(Chloromethyl-d2)oxirane-

2,2,3-d3, (D5)epichlorohydrin
[7][8]

CAS Number 69533-54-6 [5][6][9]

Molecular Formula C₃D₅ClO

Molecular Weight 97.56 g/mol [9][10]

Isotopic Purity ≥98 atom % D [7][10]

Chemical Purity ≥99% [7][10]

Physical Form Liquid [7]

Density 1.247 g/mL at 25 °C [7][10]

Table 2: Recommended Solvents, Concentrations, and Storage

Parameter Recommendation Source(s)

Recommended Solvents Acetone, Acetonitrile [11][12][13]

Primary Stock Solution 1 mg/mL General laboratory practice[14]

Intermediate Solutions 1 - 100 µg/mL General laboratory practice[14]

Working Solutions 0.1 µg/L - 50 µg/L (ppb) [2][4]

Storage (Neat & Solutions)
Refrigerated (+2°C to +8°C) or

Frozen (-20°C)
[8][9][13]

Stability

Protect from light. Store in

tightly sealed containers. A

standard solution was stable

for at least 48 hours at 25°C.

[9][13][15][16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/BF/en/-Epichlorohydrin-d5/p/CDN-D-1194
https://www.sigmaaldrich.com/SG/en/product/aldrich/492515
https://www.medkoo.com/products/61364
https://www.lgcstandards.com/KY/en/-Epichlorohydrin-d5/p/CDN-D-1194?queryID=756437c4ec4177cb5b3ee4202a4b0d60
https://www.lgcstandards.com/BF/en/-Epichlorohydrin-d5/p/CDN-D-1194
https://isotope.com/synthetic-intermediates/epichlorohydrin-d5-dlm-1008-10
https://isotope.com/synthetic-intermediates/epichlorohydrin-d5-dlm-1008-10
https://www.sigmaaldrich.com/TW/zh/product/aldrich/492515
https://www.sigmaaldrich.com/SG/en/product/aldrich/492515
https://www.sigmaaldrich.com/TW/zh/product/aldrich/492515
https://www.sigmaaldrich.com/SG/en/product/aldrich/492515
https://www.sigmaaldrich.com/TW/zh/product/aldrich/492515
https://www.sigmaaldrich.com/SG/en/product/aldrich/492515
https://www.sigmaaldrich.com/SG/en/product/aldrich/492515
https://www.sigmaaldrich.com/TW/zh/product/aldrich/492515
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D5Epichlorohydrin_1685008534.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Epichlorohydrin_2.htm
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/epichlorohydrin-unlabeled-ulm-7403-1-2
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Standard_Operating_Procedure_for_Decamethrin_d5_Stock_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Standard_Operating_Procedure_for_Decamethrin_d5_Stock_Solution_Preparation.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/57ec2262ecf94ee4a10992e0541f4d63/APP_LowLevelAnalysis.pdf
https://pubmed.ncbi.nlm.nih.gov/23958132/
https://www.medkoo.com/products/61364
https://isotope.com/synthetic-intermediates/epichlorohydrin-d5-dlm-1008-10
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/epichlorohydrin-unlabeled-ulm-7403-1-2
https://isotope.com/synthetic-intermediates/epichlorohydrin-d5-dlm-1008-10
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/epichlorohydrin-unlabeled-ulm-7403-1-2
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Epichlorohydrin_1856_5.0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3007613/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
Epichlorohydrin and its deuterated isotopologue are hazardous chemicals and must be handled

with extreme caution in a well-ventilated chemical fume hood.[17]

Hazards: Flammable liquid and vapor, toxic if swallowed, in contact with skin, or if inhaled,

causes severe skin burns and eye damage, may cause an allergic skin reaction, and is a

suspected carcinogen.[7][15][18]

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety glasses

or goggles.[19]

Handling: Prevent formation of vapors. Keep away from heat, sparks, and open flames.[15]

[18] Use non-sparking tools and ground/bond containers during transfer.[18]

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[11][19] Do not let the product enter drains.[17]

Experimental Workflow Diagram
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Workflow for Epichlorohydrin-d5 Standard Solution Preparation

Preparation

Dilution

Storage & Use
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Caption: Workflow for preparing Epichlorohydrin-d5 standard solutions.
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Experimental Protocols
These protocols describe the preparation of a primary stock solution and its subsequent

dilution to create working standards for analytical use.

Protocol 1: Preparation of a 1 mg/mL Primary Stock
Solution
Materials and Equipment:

(±)-Epichlorohydrin-d5 (neat material, purity ≥99%)[7][10]

High-purity solvent (e.g., Acetone or Acetonitrile, HPLC or MS grade)

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask with stopper

Calibrated micropipettes or gas-tight syringes

Amber glass vial with a PTFE-lined cap

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the sealed container of neat Epichlorohydrin-d5 to equilibrate to

ambient laboratory temperature before opening to prevent condensation.

Weighing: Tare the 10 mL Class A volumetric flask on the analytical balance. Carefully

transfer approximately 10 mg of neat Epichlorohydrin-d5 directly into the flask. Record the

exact weight.

Note: Due to the density of Epichlorohydrin-d5 (~1.247 g/mL), this corresponds to

approximately 8 µL.[7][10] Use of a syringe may be preferable to direct pouring.

Dissolution: Add a small amount of the chosen solvent (e.g., Acetone), approximately 5 mL,

to the volumetric flask.
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Mixing: Gently swirl the flask to dissolve the compound. If necessary, use an ultrasonic bath

for a few minutes to ensure complete dissolution.

Dilution to Volume: Once the compound is fully dissolved and the solution has returned to

ambient temperature, carefully add the solvent to the flask until the bottom of the meniscus is

aligned with the calibration mark.

Final Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the primary stock solution to a clearly labeled amber glass vial. The label

should include the compound name (Epichlorohydrin-d5), exact concentration (in mg/mL),

solvent, preparation date, and preparer's initials. Store the solution at +2°C to +8°C or -20°C.

[8][9][13]

Protocol 2: Preparation of Intermediate and Working
Standard Solutions
This protocol describes a serial dilution from the 1 mg/mL primary stock solution.

Procedure for a 10 µg/mL Intermediate Solution:

Allow the 1 mg/mL primary stock solution to equilibrate to room temperature.

Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock solution into a

10 mL Class A volumetric flask.

Dilute to the calibration mark with the same solvent used for the primary stock.

Stopper the flask and invert 15-20 times to ensure thorough mixing. This creates a 10 µg/mL

intermediate solution.

Transfer to a labeled amber vial and store appropriately.

Procedure for a 100 ng/mL (0.1 µg/mL) Working Solution:

Allow the 10 µg/mL intermediate solution to equilibrate to room temperature.
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Transfer 100 µL of the 10 µg/mL intermediate solution into a 10 mL Class A volumetric flask.

Dilute to the mark with the solvent or the final matrix (e.g., reagent water) required by the

analytical method.

Mix thoroughly by inverting the flask. This yields a 100 ng/mL working solution. Further

dilutions can be made to prepare calibration standards in the required analytical range (e.g.,

0.1 to 50 µg/L).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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